Cas no 1361813-27-5 (4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid)
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid
-
- Inchi: 1S/C10H9F5N2O2/c11-9(12)8-4(1-7(18)19)5(2-16)6(3-17-8)10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
- InChI Key: BEUFUMPQQRJUJU-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(F)F)C(CC(=O)O)=C1CN)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: -1.6
- Topological Polar Surface Area: 76.2
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000758-500mg |
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid |
1361813-27-5 | 97% | 500mg |
$980.00 | 2022-03-01 | |
| Alichem | A022000758-1g |
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid |
1361813-27-5 | 97% | 1g |
$1,663.20 | 2022-03-01 |
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid
Comprehensive Guide to 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361813-27-5)
4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1361813-27-5) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of aminomethyl, difluoromethyl, and trifluoromethyl groups, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery and material science.
The structural complexity of 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid makes it a valuable building block for synthesizing novel compounds. Its pyridine core, combined with multiple fluorine substituents, enhances its metabolic stability and lipophilicity—key factors in medicinal chemistry. Recent studies highlight its utility in developing enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and inflammatory diseases.
One of the most searched questions about CAS 1361813-27-5 relates to its synthesis and purification methods. The compound can be prepared through multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Advanced techniques like HPLC purification and NMR characterization are essential to ensure high purity, as impurities may affect downstream applications. Industry professionals often inquire about scalable production processes, reflecting growing demand for this intermediate.
In the context of green chemistry trends, researchers are exploring eco-friendly approaches to synthesize 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid. Solvent-free reactions and biocatalytic methods are gaining attention, aligning with global sustainability goals. This aligns with frequent searches for "fluorinated compounds in green synthesis" and "sustainable pharmaceutical intermediates."
The compound's physicochemical properties—such as solubility in polar aprotic solvents and thermal stability up to 200°C—make it suitable for diverse formulations. Its logP value (indicating lipophilicity) suggests good membrane permeability, a critical feature for bioactive molecules. These characteristics are frequently analyzed in QSAR studies (Quantitative Structure-Activity Relationship) for drug design.
Market analysts note rising interest in fluorinated pyridine derivatives like CAS 1361813-27-5, driven by pharmaceutical R&D investments. Patent databases reveal its inclusion in novel kinase inhibitor formulations, addressing unmet medical needs in oncology. Such applications correlate with trending searches for "next-generation cancer therapeutics" and "targeted drug delivery systems."
For analytical purposes, LC-MS (Liquid Chromatography-Mass Spectrometry) is the preferred method to quantify 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid in complex matrices. Quality control protocols emphasize residual solvent analysis and heavy metal testing, reflecting stringent regulatory standards for pharmaceutical intermediates.
Emerging applications in electronic materials have also been reported, leveraging the compound's electron-withdrawing trifluoromethyl group to modify conductive polymers. This interdisciplinary potential answers frequent queries about "fluorinated compounds in organic electronics" and "high-performance material additives."
Storage recommendations for CAS 1361813-27-5 include protection from moisture at -20°C under inert atmosphere, ensuring long-term stability. Safety data sheets highlight standard laboratory precautions, with particular attention to amine group reactivity during handling. These operational details are commonly sought by industrial purchasers and formulation scientists.
In summary, 4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid represents a versatile fluorinated scaffold with expanding applications across life sciences and material engineering. Its unique structural features continue to inspire innovation in medicinal chemistry and functional materials, positioning it as a compound of significant scientific and commercial interest.
1361813-27-5 (4-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)